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Compound of Interest

Compound Name: Alanine, 2-methyl-N-(1-oxooctyl)-

CAS No.: 176664-71-4

Cat. No.: B576022

Get Quote

Executive Summary
N-Octanoyl-2-methylalanine (NOMA) is a functionalized amino acid derivative comprising an

eight-carbon lipophilic tail (octanoyl) coupled to a hydrophilic head group (2-

methylalanine/aminoisobutyric acid). In drug development, this amphiphilic structure is critical

for its role as a permeation enhancer, facilitating the oral delivery of macromolecules.

This guide provides a technical framework for validating the synthesis and purity of NOMA

using Fourier Transform Infrared (FTIR) spectroscopy. By comparing NOMA against its

precursors—Octanoic Acid and 2-Methylalanine (AIB)—we establish a self-validating protocol

to confirm the formation of the amide bond and the integrity of the alkyl chain.

Part 1: Experimental Methodology
To ensure reproducibility in a pharmaceutical R&D setting, we recommend Attenuated Total

Reflection (ATR) sampling over traditional KBr pellets. NOMA is often a waxy solid or powder;

ATR minimizes sample preparation errors and water absorption.

Protocol: High-Fidelity ATR-FTIR Acquisition
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Instrument Setup:

Detector: DTGS (Deuterated Triglycine Sulfate) or MCT (Mercury Cadmium Telluride) for

high sensitivity.

Crystal: Diamond or ZnSe (Diamond preferred for durability).

Resolution: 4 cm⁻¹.[1]

Scans: 64 scans (to optimize Signal-to-Noise ratio).

Range: 4000–600 cm⁻¹.

Sample Preparation:

Background: Collect an air background spectrum immediately prior to sampling.

Deposition: Place ~5 mg of NOMA directly onto the crystal center.

Contact: Apply pressure using the anvil until the force gauge reaches the optimal zone

(typically ~80–100 N). Note: Inconsistent pressure leads to variable peak intensities.

Data Processing:

Apply Baseline Correction (Rubberband method) to flatten the baseline.

Perform Atmospheric Compensation to remove CO₂ (2350 cm⁻¹) and H₂O vapor

interferences.
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Figure 1: Operational workflow for ATR-FTIR analysis of N-octanoyl-2-methylalanine. The

critical control point is the sample-crystal contact pressure.

Part 2: Comparative Spectral Analysis
The validation of NOMA relies on identifying the "fingerprint" of the amide bond formation while

confirming the presence of the alkyl tail and the carboxylic acid headgroup.
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Functional
Group

Vibration
Mode

Octanoic

Acid

(Precursor
1)

2-

Methylalanin

e

(Precursor
2)

NOMA

(Product)
Diagnostic

Value

Amide I
C=O Stretch

(Amide)
Absent Absent

1640–1655

cm⁻¹

Primary

Confirmation

of synthesis.

Amide II
N-H Bend /

C-N Stretch
Absent Absent

1540–1560

cm⁻¹

Confirms

secondary

amide

structure.

Carboxylic

Acid

C=O Stretch

(Acid)

~1710 cm⁻¹

(Dimer)

Absent

(Zwitterion)

1700–1720

cm⁻¹

Confirms free

acid

terminus.

Carboxylate
COO⁻ Asym.

Stretch
Absent

~1590–1610

cm⁻¹

Absent (if

free acid)

Indicates salt

formation

(impurity).

Alkyl Chain
C-H Stretch

(Sym/Asym)

2850–2960

cm⁻¹

Weak/Absent

(Short chain)

2850–2960

cm⁻¹

Confirms

octanoyl

chain

integration.

Amine N-H Stretch Absent
~3000 cm⁻¹

(Broad NH₃⁺)

~3300 cm⁻¹

(Sharp)

Shift from salt

(NH₃⁺) to

amide (NH).

Detailed Analysis of Spectral Zones
1. The Amide Region (1500–1700 cm⁻¹): The Synthesis Check This is the most critical region.

Precursor (Octanoic Acid): Shows a strong singlet at ~1710 cm⁻¹ due to the carboxylic acid

dimer C=O stretch.
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Precursor (2-Methylalanine): As a solid amino acid, it exists as a zwitterion. You will see the

asymmetric carboxylate (COO⁻) stretch around 1600 cm⁻¹ and no amide bands.

Product (NOMA): The synthesis creates a secondary amide. You must observe the

emergence of the Amide I band (1640–1655 cm⁻¹).

Validation: If the spectrum shows a single peak at 1710 cm⁻¹ without the 1640 cm⁻¹

shoulder, the coupling reaction failed. If you see peaks at 1800 cm⁻¹, you may have

unreacted acid chloride or anhydride intermediates.

2. The Alkyl Region (2800–3000 cm⁻¹): Hydrophobicity Check

NOMA inherits the lipophilic tail from octanoic acid.

Look for the characteristic triplet of bands:

2956 cm⁻¹ (CH₃ asymmetric stretch)

2920 cm⁻¹ (CH₂ asymmetric stretch)

2850 cm⁻¹ (CH₂ symmetric stretch)

Comparison: 2-Methylalanine lacks these intense methylene chains. Their presence in the

purified product confirms the attachment of the octanoyl group.

3. The Carboxyl Terminus (Acid vs. Salt)

In drug delivery formulations, NOMA is often converted to its sodium salt (similar to SNAC).

Free Acid Form: Shows a C=O stretch at ~1715 cm⁻¹.

Salt Form: The 1715 cm⁻¹ peak disappears and is replaced by two bands: ~1560 cm⁻¹

(asymmetric COO⁻) and ~1400 cm⁻¹ (symmetric COO⁻).

Caution: The asymmetric carboxylate peak (~1560 cm⁻¹) can overlap with the Amide II band.

Second-derivative analysis may be required to resolve them.

Structural Logic Diagram
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Figure 2: Spectral evolution during NOMA synthesis. The appearance of Amide I and II bands

serves as the primary confirmation of successful coupling.

Part 3: Troubleshooting & Common Pitfalls
Water Interference:

Symptom:[2][3] Broad, noisy region around 1640 cm⁻¹ (Amide I) and 3400 cm⁻¹.

Cause: NOMA is hygroscopic.

Solution: Dry the sample in a desiccator for 24 hours prior to analysis. Use a purged FTIR

system (N₂ gas) to remove atmospheric moisture.

Unreacted Precursors:

Symptom:[2][3] A split peak in the carbonyl region (e.g., distinct 1710 cm⁻¹ and 1740

cm⁻¹).
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Diagnosis: 1740 cm⁻¹ often indicates an ester byproduct or unreacted anhydride. 1710

cm⁻¹ is the acid.

Action: Recrystallize the product (typically using hexane/ethyl acetate) and re-analyze.

Salt vs. Acid Confusion:

If the pH of the final wash was not acidic enough, you may isolate the salt form. This

results in a "missing" Acid C=O peak at 1715 cm⁻¹. Verify by checking for the strong

carboxylate doublet (1560/1400 cm⁻¹).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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